![molecular formula C7H12N2O2 B1531679 2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one CAS No. 1706439-82-8](/img/structure/B1531679.png)
2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one
Overview
Description
“2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one” is a chemical compound with the molecular formula C8H14N2O2. It is a member of morpholines .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H9NO/c1-4-3-7-5(1)2-6-4/h4-6H,1-3H2 . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Synthesis of Bridged Aza-bicyclic Structures
The bicyclic framework of this compound makes it an ideal precursor for the synthesis of complex bridged aza-bicyclic structures. These structures are significant in medicinal chemistry for their potential to mimic the three-dimensional shape of biologically active molecules .
Development of p38 Kinase Inhibitors
This compound serves as a reactant in the preparation of diaza/aza/phthalazines, which are studied for their inhibitory effects on p38 kinase . p38 kinase is a protein involved in inflammatory responses, and inhibitors can be used to treat diseases like rheumatoid arthritis and psoriasis.
Chemoenzymatic Synthesis Applications
The chemoenzymatic synthesis process utilizes this compound for the production of therapeutic drugs . Its reactivity allows for the creation of enantiomerically pure substances, which are crucial for the development of drugs with fewer side effects.
Precursor for Analog Synthesis
The compound is used in the synthesis of analogs of bredinin . Bredinin, or mizoribine, is an immunosuppressive agent, and creating analogs can help in discovering drugs with improved efficacy and safety profiles.
Mechanism of Action
Target of Action
The compound has a structure similar to γ-amino butyric acid (GABA), suggesting that it might interact with GABA receptors . GABA receptors are a class of receptors that respond to the neurotransmitter GABA, the chief inhibitory compound in the mature vertebrate central nervous system.
properties
IUPAC Name |
2-amino-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2/c8-2-7(10)9-3-6-1-5(9)4-11-6/h5-6H,1-4,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXMCKNQJZVFTHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1CO2)C(=O)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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